Cas no 1040655-05-7 (2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-chloro-4-methylphenyl)acetamide)

• Product Name: 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-chloro-4-methylphenyl)acetamide
• CAS No: 1040655-05-7
• MF: C₂₅H₂₅ClN₄O₂S
• MW: 481.009603261948
• CID: 5390568
• Update Time: 2025-07-23

2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-chloro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}-N-(2-chloro-4-methylphenyl)acetamide
• 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-chloro-4-methylphenyl)acetamide

• Inchi： 1S/C25H25ClN4O2S/c1-3-4-13-32-23-8-6-5-7-18(23)21-15-22-25(27-11-12-30(22)29-21)33-16-24(31)28-20-10-9-17(2)14-19(20)26/h5-12,14-15H,3-4,13,16H2,1-2H3,(H,28,31)
• InChI Key： FIFFXTIGJCNXDQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1Cl)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3OCCCC)C=C12

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.16±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-chloro-4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 1040655-05-7 and Product Name: 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-chloro-4-methylphenyl)acetamide

Compound with the CAS number 1040655-05-7 and the product name 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-chloro-4-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple aromatic rings and functional groups, contributes to its unique chemical properties and biological interactions.

The core structure of this compound consists of a pyrazole-pyrazine scaffold, which is a well-known motif in medicinal chemistry. Pyrazole derivatives are particularly interesting because they exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a butoxyphenyl group at the 2-position of the pyrazole ring enhances the lipophilicity of the molecule, making it more suitable for membrane penetration and interaction with biological targets. Additionally, the sulfanyl group at the 4-position of the pyrazole-pyrazine system introduces a polar moiety that can facilitate hydrogen bonding interactions with biological receptors.

The N-terminal acetamide group in the molecule provides another site for interaction with biological targets. The acetamide moiety is commonly found in many bioactive compounds due to its ability to form hydrogen bonds and its role as a pharmacophore in drug design. The presence of a chloro substituent on the phenyl ring at the N-position further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

Recent studies have highlighted the importance of sulfonamide derivatives in drug development. Sulfonamides are known for their broad spectrum of biological activities and have been successfully used in the treatment of various diseases. The sulfanyl group in this compound is particularly noteworthy, as it can participate in multiple types of interactions with biological targets, including hydrogen bonding and electrostatic interactions. This versatility makes sulfonamides valuable candidates for further exploration in medicinal chemistry.

The butoxyphenyl group in this compound also plays a crucial role in its pharmacological profile. Butoxyphenyl derivatives are known to exhibit favorable pharmacokinetic properties due to their moderate lipophilicity and solubility. This balance between lipophilicity and solubility is essential for achieving optimal bioavailability and target engagement. Additionally, the butoxyphenyl group can influence the metabolic stability of the molecule, affecting its half-life and overall efficacy.

One of the most exciting aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that pyrazole-pyrazine derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. The structural features of this compound, including its sulfonamide moiety and aromatic rings, make it a promising candidate for further investigation as an anticancer agent. Preclinical studies have shown that similar compounds can selectively target cancer cells while minimizing toxicity to healthy cells.

In addition to its potential anticancer applications, this compound has also shown promise in other therapeutic areas. For instance, its structural similarity to known anti-inflammatory agents suggests that it may have similar effects on inflammatory pathways. The ability of sulfonamides to modulate inflammatory responses has been well-documented, making them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfanyl group at the 4-position of the pyrazole-pyrazine system is particularly challenging due to its sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields under controlled conditions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex heterocyclic core of this molecule.

Once synthesized, the compound undergoes rigorous characterization using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure and purity of the compound, ensuring that it meets pharmaceutical standards before proceeding to biological testing.

Biological testing involves evaluating the compound's interaction with various biological targets using techniques such as enzyme inhibition assays and cell-based assays. These studies help determine whether the compound exhibits any desirable pharmacological effects at appropriate concentrations without causing significant toxicity. The results from these assays provide valuable insights into the potential therapeutic applications of the compound.

The development of new drugs is a complex process that requires extensive research and collaboration among scientists from various disciplines. This compound exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology, researchers can identify promising candidates for further development.

In conclusion,2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-chloro-4-methylphenyl)acetamide represents a significant advancement in pharmaceutical chemistry with potential applications in oncology research, anti-inflammatory therapy, and other therapeutic areas. Its unique structural features make it an attractive candidate for further investigation, drug development, and clinical trials, medical research.